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Compound Name: (Rac)-OSMI-1

Cat. No.: B8100817 Get Quote

Essential Safety and Handling Guide for (Rac)-
OSMI-1
(Rac)-OSMI-1, a racemate of the O-GlcNAc transferase (OGT) inhibitor OSMI-1, is a valuable

tool for researchers studying the roles of O-GlcNAcylation in various cellular processes.[1][2][3]

[4][5] As a cell-permeable compound, it allows for the investigation of OGT's function in cell

lines and in vivo models.[6][7][8][9] However, due to its biological activity and potential hazards,

stringent safety protocols must be followed during its handling, storage, and disposal. This

guide provides essential, immediate safety and logistical information to ensure the protection of

laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) is the final and

critical barrier in preventing exposure to hazardous substances.[10] Based on the Safety Data

Sheet (SDS) for (Rac)-OSMI-1, the following PPE is mandatory when handling this compound.

[11]

Eye and Face Protection:

Safety goggles with side-shields are required to protect against splashes and airborne

particles.[11] In situations with a significant splash hazard, a face shield should be worn in

conjunction with safety goggles for enhanced protection.[12][13]
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Hand Protection:

Protective gloves are essential to prevent skin contact.[11] Given the nature of the

compound, chemically resistant gloves should be selected. It is good practice to use double

gloves (inner and outer chemical-resistant gloves) for added protection.[14][15] Disposable

gloves should never be reused.[12]

Body Protection:

Impervious clothing, such as a lab coat with snaps for quick removal, is necessary to protect

the skin and street clothes from contamination.[11][12] Long pants and closed-toed shoes

are also required in a laboratory setting.[12]

Respiratory Protection:

A suitable respirator should be used to prevent inhalation of the compound, especially when

handling the powder form or creating solutions.[11] Engineering controls, such as working in

a well-ventilated area or a chemical fume hood, should be the primary means of controlling

airborne exposure.[11]

Quantitative Safety and Activity Data
The following table summarizes key quantitative data for (Rac)-OSMI-1, providing researchers

with essential information for experimental design and safety assessment.

Parameter Value Species/System Reference

IC₅₀ (OGT) 2.7 µM
Human OGT (cell-

free)
[6][7][8]

LC₅₀ (24h) 45 µM (0.025 mg/mL) Zebrafish [7]

Effective

Concentration
10-100 µM

CHO cells (inhibition

of O-GlcNAcylation)
[7][9]

Molecular Weight 563.64 g/mol N/A [2][11]

Solubility 50 mg/mL in DMSO N/A [5]
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Handling, Storage, and Disposal
Handling:

Avoid inhalation, and contact with eyes and skin.[11]

Wash hands thoroughly after handling.[11]

Do not eat, drink, or smoke in areas where the compound is handled.[11]

Use in a well-ventilated area, preferably in a chemical fume hood.[11]

For preparing stock solutions, if needed, heat the tube to 37°C and use an ultrasonic bath to

aid dissolution.[5]

Storage:

Store the powder at -20°C for up to 24 months.[2]

Store stock solutions in tightly sealed vials at -20°C for up to one month or at -80°C for up to

six months.[2][3][5]

Avoid repeated freeze-thaw cycles by storing solutions in aliquots.[5]

Before use, allow the product to equilibrate to room temperature for at least one hour prior to

opening the vial.[2]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[11]

Avoid release to the environment as the compound is very toxic to aquatic life with long-

lasting effects.[11]

Collect any spillage.[11]
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Experimental Protocol: Inhibition of O-
GlcNAcylation in Cell Culture
This protocol outlines a general procedure for treating mammalian cells with (Rac)-OSMI-1 to

inhibit protein O-GlcNAcylation, based on cited literature.

Cell Seeding: Plate mammalian cells (e.g., CHO, HepG2, HCT116) in appropriate culture

vessels and grow to 50-60% confluency.[6]

Preparation of (Rac)-OSMI-1 Stock Solution: Prepare a stock solution of (Rac)-OSMI-1 in

DMSO. For example, a 50 mM stock solution can be prepared by dissolving 28.18 mg of the

compound in 1 mL of DMSO.

Treatment: Dilute the stock solution in cell culture medium to the desired final concentrations

(e.g., 10, 25, 50 µM). Remove the existing medium from the cells and replace it with the

medium containing (Rac)-OSMI-1.

Incubation: Incubate the cells for the desired period (e.g., 12, 24 hours).[7]

Cell Lysis and Analysis: After treatment, harvest the cells and prepare cell lysates. The level

of protein O-GlcNAcylation can then be assessed by Western blot analysis using an antibody

specific for O-GlcNAc modifications.

Signaling Pathway Modulation by OSMI-1
(Rac)-OSMI-1, through its inhibition of OGT, has been shown to modulate several key signaling

pathways, which can lead to enhanced apoptosis in cancer cells, particularly when used in

combination with other agents like Doxorubicin or TRAIL.[16][17] The diagram below illustrates

the interplay between OSMI-1-induced ER stress, NF-κB inhibition, and the downstream

apoptotic signaling.
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Caption: Signaling pathways affected by OSMI-1 leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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